Cas no 83390-13-0 (N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide)
83390-13-0 structure
Product Name:N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide
CAS No:83390-13-0
MF:C20H12Cl4N2O2
MW:454.133481025696
CID:884270
PubChem ID:272222
Update Time:2025-04-19
N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide Chemical and Physical Properties
Names and Identifiers
-
- N~1~,N~4~-Bis(2,5-dichlorophenyl)benzene-1,4-dicarboxamide
- Oprea1_403835
- DTXSID301003379
- AKOS003485410
- NSC-116506
- Terephthalanilide, 2',2'',5',5''-tetrachloro-
- 83390-13-0
- NSC116506
- ATDLRIIHZLZYDQ-UHFFFAOYSA-N
- N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide
-
- Inchi: 1S/C20H12Cl4N2O2/c21-13-5-7-15(23)17(9-13)25-19(27)11-1-2-12(4-3-11)20(28)26-18-10-14(22)6-8-16(18)24/h1-10H,(H,25,27)(H,26,28)
- InChI Key: ATDLRIIHZLZYDQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1NC(C1C=CC(C(NC2C=C(C=CC=2Cl)Cl)=O)=CC=1)=O)Cl
Computed Properties
- Exact Mass: 453.962338g/mol
- Monoisotopic Mass: 451.965288g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 58.2Ų
N~1~,N~4~-bis(2,5-dichlorophenyl)terephthalamide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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